Cas no 101952-63-0 (3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester)

3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester structure
101952-63-0 structure
Product Name:3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester
CAS No:101952-63-0
MF:C12H17NO3
MW:223.268283605576
CID:171595
PubChem ID:59174
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 6-hydroxyhexyl ester
    • 6-hydroxyhexyl pyridine-3-carboxylate
    • NICOTINIC ACID, 6-HYDROXYHEXYL ESTER
    • BRN 0165036
    • 6-Hydroxyhexyl nicotinate
    • 101952-63-0
    • DTXSID20144415
    • Inchi: 1S/C12H17NO3/c14-8-3-1-2-4-9-16-12(15)11-6-5-7-13-10-11/h5-7,10,14H,1-4,8-9H2
    • InChI Key: HRRFQOPYFCYNRN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC=CC=1)=O)CCCCCCO

Computed Properties

  • Exact Mass: 223.120843g/mol
  • Monoisotopic Mass: 223.120843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 223.27g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.4Ų
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